molecular formula C21H15BrN2O4 B302031 N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide

N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide

Cat. No. B302031
M. Wt: 439.3 g/mol
InChI Key: VKNKYYJSUAKGEE-ACCUITESSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide, also known as BMH, is a chemical compound that has been studied for its potential applications in scientific research. BMH is a synthetic compound that was first synthesized in the laboratory. BMH has been studied extensively due to its unique chemical structure and potential biological activities.

Mechanism of Action

The mechanism of action of N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is not fully understood. However, it is believed that N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide exerts its biological effects by targeting specific cellular pathways. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has also been shown to modulate the activity of certain proteins that are involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide inhibits the growth and proliferation of cancer cells. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to increase the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to have potent biological activity, which makes it a useful tool for studying cellular pathways and disease mechanisms. However, one limitation of N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments using N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide.

Future Directions

There are several future directions for research involving N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide. One area of research interest is the development of new drugs for the treatment of cancer and neurodegenerative diseases. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has shown promise as a potential lead compound for the development of new drugs in these areas. Another future direction for research involving N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is the elucidation of its mechanism of action. Understanding how N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide exerts its biological effects could lead to the development of more effective drugs for the treatment of cancer and neurodegenerative diseases.

Synthesis Methods

N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide can be synthesized in the laboratory using a variety of methods. One common method involves the reaction of 2-bromo-5-methoxybenzaldehyde with cyclohexanone in the presence of a base. The resulting product is then reacted with 2-aminobenzo[e][1]benzofuran-2-carbohydrazide to yield N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide. The synthesis of N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is a complex process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been studied for its potential applications in scientific research. One area of research interest is the development of new drugs for the treatment of cancer. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to have potent anti-cancer activity in vitro and in vivo. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been shown to have neuroprotective effects in animal models of Alzheimer's disease.

properties

Product Name

N'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide

Molecular Formula

C21H15BrN2O4

Molecular Weight

439.3 g/mol

IUPAC Name

N//'-[(E)-(2-bromo-5-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide

InChI

InChI=1S/C21H15BrN2O4/c1-27-19-8-13(16(22)10-17(19)25)11-23-24-21(26)20-9-15-14-5-3-2-4-12(14)6-7-18(15)28-20/h2-11,23H,1H3,(H,24,26)/b13-11+

InChI Key

VKNKYYJSUAKGEE-ACCUITESSA-N

Isomeric SMILES

COC1=C/C(=C\NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)/C(=CC1=O)Br

SMILES

COC1=CC(=CNNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)C(=CC1=O)Br

Canonical SMILES

COC1=CC(=CNNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)C(=CC1=O)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.